Cas no 128364-67-0 (1H-Indazole,3-methyl-1-(phenylmethyl)-)

128364-67-0 structure
Product name:1H-Indazole,3-methyl-1-(phenylmethyl)-
1H-Indazole,3-methyl-1-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazole,3-methyl-1-(phenylmethyl)-
- 1-BENZYL-3-METHYL-1H-INDAZOLE
- 1-benzyl-3-methylindazole
- 3-methyl-1-(phenylmethyl)-1H-Indazole
- SCHEMBL13777341
- AKOS015911450
- DTXSID50562961
- 128364-67-0
- FT-0752420
-
- Inchi: InChI=1S/C15H14N2/c1-12-14-9-5-6-10-15(14)17(16-12)11-13-7-3-2-4-8-13/h2-10H,11H2,1H3
- InChI Key: LZTZFGBSJUIHRJ-UHFFFAOYSA-N
- SMILES: CC1C2C(=CC=CC=2)N(CC2C=CC=CC=2)N=1
Computed Properties
- Exact Mass: 222.11600
- Monoisotopic Mass: 222.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.8Ų
- XLogP3: 3.6
Experimental Properties
- Density: 1.09
- Boiling Point: 385.7 °C at 760 mmHg
- Flash Point: 187.1 °C
- PSA: 17.82000
- LogP: 3.39300
1H-Indazole,3-methyl-1-(phenylmethyl)- Related Literature
-
1. Synthesis, structure and N–N bonding character of 1,1-disubstituted indazolium hexafluorophosphateYingtang Ning,Masatoshi Kawahata,Kentaro Yamaguchi,Yuko Otani,Tomohiko Ohwada Chem. Commun. 2018 54 1881
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